3,4-dimethyl-N-[2-(1-piperidinyl)ethyl]benzamide

• IUPAC Name: 3,4-dimethyl-N-(2-piperidin-1-ylethyl)benzamide
• InChI: InChI=1S/C16H24N2O/c1-13-6-7-15(12-14(13)2)16(19)17-8-11-18-9-4-3-5-10-18/h6-7,12H,3-5,8-11H2,1-2H3,(H,17,19)
• InChI Key: ZQXQEKHXMOVNJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NCCN2CCCCC2)C
• Molecular Formula: C16H24N2O
• Molecular Weight: 260.37 g/mol

Description

3,4-dimethyl-N-[2-(1-piperidinyl)ethyl]benzamide, also known as DPB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DPB is a benzamide derivative that is synthesized through a multistep process.

Mechanism of Action

3,4-dimethyl-N-[2-(1-piperidinyl)ethyl]benzamide acts as a selective antagonist of the dopamine D3 receptor, which is a G protein-coupled receptor that is expressed in the brain. By blocking the activity of this receptor, 3,4-dimethyl-N-[2-(1-piperidinyl)ethyl]benzamide can modulate the release of dopamine, which is a neurotransmitter that plays a key role in reward and motivation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3,4-dimethyl-N-[2-(1-piperidinyl)ethyl]benzamide are largely dependent on its mechanism of action. By blocking the activity of the dopamine D3 receptor, 3,4-dimethyl-N-[2-(1-piperidinyl)ethyl]benzamide can modulate the release of dopamine, which can lead to changes in behavior and mood. In cancer cells, 3,4-dimethyl-N-[2-(1-piperidinyl)ethyl]benzamide has been shown to inhibit cell growth and induce apoptosis, which is a programmed cell death process.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3,4-dimethyl-N-[2-(1-piperidinyl)ethyl]benzamide is its selectivity for the dopamine D3 receptor, which makes it a valuable tool for studying the role of this receptor in various biological processes. However, one of the limitations of using 3,4-dimethyl-N-[2-(1-piperidinyl)ethyl]benzamide in lab experiments is its relatively low potency, which can make it difficult to achieve significant effects at lower concentrations.

Future Directions

There are several future directions for research on 3,4-dimethyl-N-[2-(1-piperidinyl)ethyl]benzamide. One potential direction is to explore its potential applications in drug discovery, particularly for the development of novel drugs for the treatment of drug addiction and other neurological disorders. Another potential direction is to further investigate its anticancer properties and explore its potential as a therapeutic agent for the treatment of cancer. Additionally, further studies are needed to explore the potential side effects of 3,4-dimethyl-N-[2-(1-piperidinyl)ethyl]benzamide and to optimize its potency and selectivity for the dopamine D3 receptor.

Synthesis Methods

3,4-dimethyl-N-[2-(1-piperidinyl)ethyl]benzamide is synthesized through a multistep process that involves the reaction of 3,4-dimethylaniline with ethyl 2-bromoacetate, followed by the reaction of the resulting product with piperidine. The final step involves the reaction of the intermediate product with benzoyl chloride to produce 3,4-dimethyl-N-[2-(1-piperidinyl)ethyl]benzamide.

Scientific Research Applications

3,4-dimethyl-N-[2-(1-piperidinyl)ethyl]benzamide has been extensively studied for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, 3,4-dimethyl-N-[2-(1-piperidinyl)ethyl]benzamide has been shown to act as a selective antagonist of the dopamine D3 receptor, which is a potential target for the treatment of drug addiction and other neurological disorders. 3,4-dimethyl-N-[2-(1-piperidinyl)ethyl]benzamide has also been studied for its potential anticancer properties, as it has been shown to inhibit the growth of cancer cells in vitro.